Cas no 765246-46-6 (1H-Imidazol-2-amine,1-(2-propyn-1-yl)-)

• Product Name: 1H-Imidazol-2-amine,1-(2-propyn-1-yl)-
• CAS No: 765246-46-6
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 550586
• Update Time: 2026-04-29

1H-Imidazol-2-amine,1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine,1-(2-propyn-1-yl)-
• 1H-Imidazol-2-amine,1-(2-propynyl)- (9CI)

Computed Properties

• Exact Mass: 121.06411

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazol-2-amine,1-(2-propyn-1-yl)-

Recent Advances in the Study of 1H-Imidazol-2-amine,1-(2-propyn-1-yl)- (CAS: 765246-46-6)

1H-Imidazol-2-amine,1-(2-propyn-1-yl)- (CAS: 765246-46-6) is a synthetic imidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of targeted therapies and enzyme inhibition. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its molecular mechanisms, biological activities, and future research directions.

Recent literature indicates that 1H-Imidazol-2-amine,1-(2-propyn-1-yl)- exhibits promising activity as a modulator of key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinases involved in inflammatory and oncogenic signaling. The compound's unique propargyl substitution at the 1-position of the imidazole ring enhances its binding affinity to target proteins, making it a valuable scaffold for further structural optimization. Computational docking studies have further elucidated its interaction with active sites, providing insights for rational drug design.

In addition to its kinase inhibitory properties, 1H-Imidazol-2-amine,1-(2-propyn-1-yl)- has shown potential in antimicrobial applications. A recent Bioorganic & Medicinal Chemistry Letters report highlighted its efficacy against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The propargyl group appears to play a critical role in disrupting bacterial cell wall synthesis, suggesting its utility as a lead compound for novel antibiotics. Further in vivo studies are underway to evaluate its pharmacokinetic profile and therapeutic window.

The synthetic accessibility of 1H-Imidazol-2-amine,1-(2-propyn-1-yl)- has also been a focus of recent research. A 2024 Organic Process Research & Development article detailed a scalable, high-yield synthesis route using copper-catalyzed alkyne-azide cycloaddition (CuAAC), which improves the compound's availability for preclinical testing. This methodological advancement addresses previous challenges in large-scale production, paving the way for broader experimental and clinical investigations.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are directed toward structural analogs and prodrug formulations to enhance its therapeutic index. Collaborative studies between academic and industrial laboratories are expected to accelerate the translation of these findings into clinical candidates. The ongoing exploration of 1H-Imidazol-2-amine,1-(2-propyn-1-yl)- underscores its versatility as a molecular tool and its potential to address unmet medical needs in oncology, infectious diseases, and beyond.